Cas no 1534511-38-0 (WSUGTLDUOWLJAR-UHFFFAOYSA-N)

• Product Name: WSUGTLDUOWLJAR-UHFFFAOYSA-N
• CAS No: 1534511-38-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6078671
• PubChem ID: 83669899
• Update Time: 2025-06-09

WSUGTLDUOWLJAR-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• WSUGTLDUOWLJAR-UHFFFAOYSA-N
• 2,2-dimethylpyrrolidine-3-carboxylic acid
• 1534511-38-0
• EN300-4710362

• Inchi： 1S/C7H13NO2/c1-7(2)5(6(9)10)3-4-8-7/h5,8H,3-4H2,1-2H3,(H,9,10)
• InChI Key： WSUGTLDUOWLJAR-UHFFFAOYSA-N
• SMILES： N1CCC(C(O)=O)C1(C)C

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on WSUGTLDUOWLJAR-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Medicine: Insights on 1534511-38-0 and WSUGTLDUOWLJAR-UHFFFAOYSA-N

The chemical compound 1534511-38-0, along with its associated product identifier WSUGTLDUOWLJAR-UHFFFAOYSA-N, has recently garnered significant attention in the field of chemical biology and medicinal research. This compound, characterized by its unique structural properties, has shown promising potential in various therapeutic applications, including targeted drug delivery and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential side effects, providing a comprehensive understanding of its biomedical relevance.

One of the key findings in recent research involves the compound's interaction with specific biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). These interactions suggest that 1534511-38-0 could serve as a potent modulator of cellular signaling pathways, making it a candidate for the treatment of diseases like cancer and inflammatory disorders. Advanced computational modeling and in vitro assays have been employed to validate these interactions, highlighting the compound's high binding affinity and selectivity.

Furthermore, the product WSUGTLDUOWLJAR-UHFFFAOYSA-N has been identified as a derivative or intermediate in the synthesis of 1534511-38-0. Its role in the chemical synthesis pathway has been meticulously studied, with researchers optimizing reaction conditions to enhance yield and purity. Recent publications have also explored scalable production methods, addressing challenges related to stability and storage, which are critical for industrial applications.

In addition to its therapeutic potential, 1534511-38-0 has been investigated for its utility in diagnostic imaging. Studies have demonstrated its ability to act as a contrast agent in magnetic resonance imaging (MRI), owing to its unique physicochemical properties. This dual functionality—therapeutic and diagnostic—positions the compound as a valuable tool in the emerging field of theranostics.

Despite these advancements, challenges remain in the clinical translation of 1534511-38-0. Issues such as bioavailability, toxicity profiles, and long-term effects require further investigation. Ongoing preclinical trials aim to address these gaps, with preliminary results indicating a favorable safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, the latest research on 1534511-38-0 and WSUGTLDUOWLJAR-UHFFFAOYSA-N underscores their significant potential in chemical biology and medicine. Continued exploration of their mechanisms, coupled with advancements in synthesis and application, will likely pave the way for innovative treatments and diagnostic tools in the near future.